Cas no 1805909-59-4 (Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate)

• Product Name: Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate
• CAS No: 1805909-59-4
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5008502
• Update Time: 2025-07-16

Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate

• Inchi： 1S/C13H15ClO3/c1-4-17-13(16)11-7-5-6-10(8(11)2)12(14)9(3)15/h5-7,12H,4H2,1-3H3
• InChI Key： MHDJMPHUZBJBQG-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate

Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate (CAS No. 1805909-59-4): A Comprehensive Overview

Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate, identified by its CAS number 1805909-59-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, featuring a complex structure that includes a benzoate moiety and an alkoxy chain with chloro and keto functional groups, has garnered attention due to its potential applications in synthetic chemistry and drug development.

The molecular structure of Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate consists of a benzene ring substituted with an ethyl group at the 3-position and a 1-chloro-2-oxopropyl group at the 2-position. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis. The presence of the chloro group enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions, while the keto group provides a site for condensation reactions, such as Michael additions and aldol condensations.

In recent years, there has been growing interest in the development of novel bioactive compounds derived from aromatic esters. Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate has been explored as a precursor in the synthesis of various pharmacologically active molecules. Its structural features make it a valuable building block for designing compounds with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate is its role in the synthesis of heterocyclic compounds. Heterocycles are essential scaffolds in many pharmaceuticals due to their ability to mimic natural products and interact with biological targets. Researchers have utilized this compound to construct complex heterocyclic frameworks by incorporating it into multi-step synthetic routes. These efforts have led to the discovery of new molecules with improved pharmacokinetic profiles and enhanced biological activity.

The reactivity of Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate also makes it a useful tool in polymer chemistry. The compound can be polymerized or incorporated into polymers to modify their properties. For example, its incorporation into polymeric matrices can enhance thermal stability or mechanical strength. Additionally, the presence of functional groups like the chloro and keto moieties allows for post-polymerization modifications, enabling the creation of tailored materials with specific functionalities.

Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate. Catalytic methods, particularly those involving transition metal catalysts, have been employed to improve yields and reduce waste. These approaches align with the growing emphasis on environmentally friendly practices in chemical synthesis. Moreover, solvent-free reactions have been investigated as an alternative to traditional solvent-based methods, further minimizing the environmental impact.

The pharmaceutical industry has also shown interest in Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate due to its potential as an intermediate in drug discovery. Its structural complexity allows for the creation of diverse molecular structures, which can be screened for biological activity. Computational methods, such as molecular docking and virtual screening, have been used to identify promising derivatives that could serve as lead compounds for further development.

In conclusion, Ethyl 3-(1-chloro-2-oxopropyl)-2-methylbenzoate (CAS No. 1805909-59-4) is a multifaceted compound with applications spanning organic synthesis, polymer chemistry, and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules and materials. As research continues to evolve, this compound is likely to play an increasingly important role in developing innovative solutions across multiple scientific disciplines.